Cas no 13474-03-8 (Adenosine Phosphate Disodium)

• Product Name: Adenosine Phosphate Disodium
• CAS No: 13474-03-8
• MF: C₁₀H₁₃N₅NaO₇P
• MW: 369.203053236008
• MDL: MFCD08689634
• CID: 147134
• Update Time: 2025-05-20

Adenosine Phosphate Disodium Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,sodium salt (1:?)
• Sodium adenosine-5'-monophosphate
• 5'-AMP sodium salt
• ADENOSINE-5'-MONOPHOSPHATE SODIUM SALT(AS)
• ADENOSINE-5'-MONOPHOSPHATE SODIUM SALT(SH)
• Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate
• Sodium AMP
• AMP sodium salt
• Adenosine5'-monophosphate sodium salt
• (AMP-Na)
• AMP monosodium salt
• Adenosine monosodium salt
• Adenosine 5'-Monophosphate xsodiuM salt
• Adenosine 5'-Monophosphate Disodium Salt(from Yeast)
• Adenosine 5'-monophosphate disodium salt
• Disodium AMP
• AMP disodium salt
• Disodium 5'-AMP
• Adenosine Phosphate Disodium
• 5'-AMP disodium salt
• 5'-ADENYLIC ACID, DISODIUM SALT
• Adenylic acid disodium salt
• Adenosine 5'-monophosphate sodium salt
• T1WZ11DSRN
• Disodium adenosine 5'-phosphate hydrate
• 5'-AMP-Na2
• 5'-ADENYLIC ACID, SODIUM SALT

• MDL： MFCD08689634
• Inchi： 1S/C10H14N5O7P.Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);/q;+1/p-1/t4-,6-,7-,10-;/m1./s1
• InChI Key： FYWLYWMEGHCZAX-MCDZGGTQSA-M
• SMILES： P(=O)(O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+]

Computed Properties

• Exact Mass: 369.04500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 192

Experimental Properties

• Color/Form: Not determined
• PSA: 198.71000
• LogP: -0.84360
• Solubility: Not determined

Adenosine Phosphate Disodium Security Information

• RTECS：AU7481600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Adenosine Phosphate Disodium

Adenosine Phosphate Disodium (CAS No. 13474-03-8): A Comprehensive Overview of Its Applications and Recent Research Findings

Adenosine Phosphate Disodium, chemically designated as disodium 5'-phosphoryluronate, is a significant compound in the field of biochemistry and pharmaceutical research. With a CAS number of 13474-03-8, this compound has garnered attention due to its multifaceted roles in cellular metabolism and potential therapeutic applications. This article provides an in-depth exploration of Adenosine Phosphate Disodium, highlighting its chemical properties, biological significance, and the latest research findings that underscore its importance in modern medicine.

The molecular structure of Adenosine Phosphate Disodium consists of a nucleotide backbone with a phosphate group attached to the 5' carbon of the ribose sugar. This configuration makes it a crucial intermediate in the synthesis of nucleic acids and energy-carrying molecules such as ATP (adenosine triphosphate). The disodium salt form enhances its solubility in aqueous solutions, making it more suitable for biological applications and pharmaceutical formulations.

In cellular biology, Adenosine Phosphate Disodium plays a pivotal role in the phospholipid metabolism and the synthesis of nucleotides. It is involved in various metabolic pathways that are essential for maintaining cellular homeostasis. Recent studies have highlighted its importance in the context of energy metabolism, particularly in tissues with high energy demands such as the heart and brain.

One of the most intriguing aspects of Adenosine Phosphate Disodium is its potential therapeutic applications. Research has demonstrated its involvement in modulating inflammatory responses and protecting against oxidative stress. These properties have led to investigations into its use as a therapeutic agent for various inflammatory and neurodegenerative diseases. For instance, studies have shown that Adenosine Phosphate Disodium can attenuate neuroinflammation and reduce neuronal damage in models of Parkinson's disease.

Moreover, Adenosine Phosphate Disodium has been explored for its role in enhancing mitochondrial function. Mitochondrial dysfunction is a hallmark of numerous pathological conditions, including aging-related diseases and metabolic disorders. By supporting mitochondrial health, Adenosine Phosphate Disodium may offer a novel approach to mitigating these conditions. Preliminary research indicates that it can improve ATP production and reduce mitochondrial oxidative stress, thereby preserving cellular energy balance.

The compound's interaction with nucleic acids has also been a subject of intense study. Adenosine Phosphate Disodium is involved in the repair and synthesis of DNA and RNA, making it essential for maintaining genetic integrity. Recent advances in nucleic acid therapy have opened new avenues for utilizing Adenosine Phosphate Disodium in treating genetic disorders. By facilitating nucleotide synthesis, it may help correct defects in DNA replication and repair mechanisms.

In terms of pharmaceutical development, Adenosine Phosphate Disodium's stability and solubility make it an attractive candidate for drug formulations. Its ability to cross biological membranes efficiently ensures targeted delivery to affected tissues. This characteristic is particularly valuable for developing treatments that require precise localization within the body.

The safety profile of Adenosine Phosphate Disodium has been assessed through various preclinical studies. These studies have indicated that it is well-tolerated at therapeutic doses, with minimal side effects observed. However, further clinical trials are necessary to fully understand its safety and efficacy in human populations. The compound's compatibility with existing pharmaceuticals also makes it a promising candidate for combination therapies.

The integration of Adenosine Phosphate Disodium into clinical practice is likely to be gradual but significant. As research continues to uncover its multifaceted roles, new applications will emerge, transforming how certain diseases are managed. The compound's ability to address multiple pathological mechanisms simultaneously makes it a versatile tool in therapeutic strategies.

In conclusion, Adenosine Phosphate Disodium (CAS No. 13474-03-8) is a vital compound with far-reaching implications in biochemistry and medicine. Its involvement in cellular metabolism, potential therapeutic applications, and favorable safety profile position it as a promising candidate for future medical interventions. As research progresses, the full scope of its benefits will likely become even more apparent, solidifying its place as a cornerstone in modern pharmacology.